Cas no 1804887-40-8 (6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is a fluorinated pyridine derivative with a reactive aldehyde functional group, making it a versatile intermediate in organic synthesis. Its trifluoromethoxy and methoxy substituents enhance electron-withdrawing properties, which can influence reactivity in cross-coupling reactions or nucleophilic additions. The methyl group at the 4-position contributes to steric stability, while the aldehyde moiety allows for further derivatization, such as condensation or reduction reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated heterocycles are sought after for their metabolic stability and bioavailability. Its well-defined structure ensures consistent performance in synthetic applications.
6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde structure
1804887-40-8 structure
Product Name:6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
CAS No:1804887-40-8
MF:C9H8F3NO3
MW:235.15993309021
CID:4839945
Update Time:2025-05-21

6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
    • Inchi: 1S/C9H8F3NO3/c1-5-3-7(15-2)13-8(6(5)4-14)16-9(10,11)12/h3-4H,1-2H3
    • InChI Key: KCBWUJBENVJXKY-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C=O)=C(C)C=C(N=1)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • XLogP3: 2.5
  • Topological Polar Surface Area: 48.4

6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029086142-1g
6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
1804887-40-8 97%
1g
$1,549.60 2022-04-01

Additional information on 6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde: A Comprehensive Overview

The compound 6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804887-40-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents such as methoxy, methyl, trifluoromethoxy, and carboxaldehyde groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the potential of 6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde in drug discovery. Its structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. For instance, researchers have investigated its ability to modulate kinase activity, which is crucial in the development of anti-cancer therapies. The trifluoromethoxy group, known for its electron-withdrawing properties, plays a significant role in enhancing the compound's bioactivity and stability.

In the field of agrochemicals, this compound has shown promise as a potential herbicide or fungicide. Its ability to inhibit specific enzymatic pathways in plants and pathogens makes it a subject of interest for sustainable agricultural practices. Recent experiments have demonstrated its efficacy in controlling the growth of harmful fungi without adverse effects on beneficial microorganisms.

The synthesis of 6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution or alkylation. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time.

From a materials science perspective, this compound exhibits interesting electronic properties due to its conjugated system and electron-withdrawing groups. Researchers have explored its potential as a component in organic semiconductors and light-emitting diodes (LEDs). Preliminary studies suggest that it could enhance the efficiency of charge transport layers in optoelectronic devices.

Environmental considerations are also a critical aspect of research into 6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde. Scientists are investigating its biodegradability and ecological impact to ensure that its use in commercial products does not pose risks to ecosystems. Green chemistry approaches are being employed to develop sustainable synthesis pathways that minimize waste and energy consumption.

In conclusion, 6-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804887-40-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for addressing current challenges in medicine, agriculture, and materials science. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation and development.

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